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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690

This guide provides researchers, scientists, and drug development professionals with essential
information for troubleshooting and improving the aqueous solubility of Umeclidinium
Bromide-d5.

Disclaimer: Umeclidinium Bromide-d5 is a deuterated analog of Umeclidinium Bromide.
While specific solubility data for the d5 variant is not widely published, its physicochemical
properties are expected to be nearly identical to the parent compound. The strategies outlined
in this document are based on the properties of Umeclidinium Bromide and are directly
applicable to Umeclidinium Bromide-d5.[1]

Frequently Asked Questions (FAQSs)
Q1: What is Umeclidinium Bromide-d5 and why is its
solubility in aqueous solutions a critical factor?

Umeclidinium Bromide-d5 is a stable, isotope-labeled version of Umeclidinium Bromide, a
long-acting muscarinic antagonist (LAMA) used in the treatment of chronic obstructive
pulmonary disease (COPD).[1][2] The deuterated form is often used as an internal standard in
pharmacokinetic and metabolic studies.

Aqueous solubility is a critical parameter for several reasons:

» Bioavailability: For a drug to be absorbed systemically, it must first be in a dissolved state at
the site of absorption.[3]
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o Formulation Development: Creating stable and effective liquid formulations, such as those
for parenteral administration or in vitro assays, requires the active pharmaceutical ingredient
(API) to be fully dissolved.[4]

o Experimental Accuracy: Inconsistent solubility can lead to high variability and unreliable
results in preclinical and clinical studies.[5]

Q2: What are the key physicochemical properties of
Umeclidinium Bromide?

Understanding the inherent properties of the molecule is the first step in troubleshooting
solubility. Umeclidinium Bromide is described as being slightly soluble in water.[6][7]

Property Value Source
Molecular Formula C29H34BrNO:2 [2][8]
Molecular Weight 508.5 g/mol [8]
Water Solubility Slightly soluble; Insoluble [61[719]

Soluble in DMSO (~15-100
mg/mL), DMF (~10 mg/mL),

Organic Solvent Solubilit 9][10][11
g Y and Ethanol (~0.14-12 oI
mg/mL).
pKa (Strongest Basic) -3.7 (Predicted) [12]
logP 0.68 - 2.2 (Predicted) [12]

Note: The solubility of Umeclidinium Bromide in a 1:3 solution of DMSO:PBS (pH 7.2) is
approximately 0.25 mg/ml.[10] It is recommended not to store this aqueous solution for more
than one day.[10]

Q3: My Umeclidinium Bromide-d5 is not dissolving in
my aqueous buffer. What are the initial steps?

If you are encountering issues with dissolving your compound, follow this initial troubleshooting
workflow.
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Initial Observation

Compound fails to dissolve
in aqueous buffer

Verification Steps

Actionable Strategies

Apply gentle heating
(if compound is stable)
or sonication

Dilute stock solution
slowly into vigorously
stirring aqueous buffer

Visual clarity? Precipitate forms?

Still Insoluble

Crempeiie! [PlEselEs (Proceed to Advanced Methods)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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